(R)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(3-methoxyphenyl)propanoate
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Overview
Description
N-Boc-piperazine is a chemical compound with the molecular formula C9H18N2O2 . It is also known by other names such as 1-boc-piperazine, tert-butyl 1-piperazinecarboxylate, and 1-(tert-Butoxycarbonyl)piperazine .
Molecular Structure Analysis
The molecular structure of N-Boc-piperazine is represented by the formula C9H18N2O2 .Physical And Chemical Properties Analysis
N-Boc-piperazine has a melting point of 47-49oC . Its molecular weight is 186.26 .Scientific Research Applications
Synthesis of Biotin Intermediates : This compound is a key intermediate in the natural product Biotin, which plays a crucial role in the metabolic cycle, particularly in the biosynthesis of fatty acids, sugars, and α-amino acids (Qin et al., 2014).
Neuroexcitant Analogues : It's used in the enantioselective synthesis of neuroexcitant analogues, such as 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid, which are important for understanding neurotransmitter functions (Pajouhesh et al., 2000).
Study of Molecular and Crystal Structures : Its derivatives, like (R)-tert-butyl-2-[(tert-butoxycarbonyl)amino]-3-(tritylsulfanyl)propanoate, are used to study molecular conformations and intermolecular bonding, providing insights into molecular interactions (Kozioł et al., 2001).
Synthesis of Peptide Inhibitors : It serves as an intermediate in synthesizing peptides, such as α,α-Difluoro-beta-aminodeoxystatine-containing peptides, which are inhibitors of enzymes like renin, important in understanding enzymatic processes and drug development (Thaisrivongs et al., 1987).
Preparation of Enantiomerically Pure Amino Acid Derivatives : This compound is used in the synthesis of enantiomerically pure amino acid derivatives, crucial for pharmaceutical and biotechnological applications (Swaroop et al., 2014).
Development of Bioorganometallic Compounds : It's involved in the synthesis of organometallic compounds, like those containing (η6-arene)Cr(CO)3, which are explored for potential medicinal applications (Patra et al., 2012).
Production of Methyl Propanoate : It's utilized in catalytic processes for the production of methyl propanoate, an important chemical in various industrial applications (Clegg et al., 1999).
properties
IUPAC Name |
methyl (2R)-3-(3-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO5/c1-16(2,3)22-15(19)17-13(14(18)21-5)10-11-7-6-8-12(9-11)20-4/h6-9,13H,10H2,1-5H3,(H,17,19)/t13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXCYFXRTDQJMRL-CYBMUJFWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC(=CC=C1)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC1=CC(=CC=C1)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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